Cas no 1785097-34-8 (1-Cyclopropyl-octahydro-cyclopentapyrazine)
1-Cyclopropyl-octahydro-cyclopentapyrazine Chemical and Physical Properties
Names and Identifiers
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- 1-Cyclopropyl-octahydro-cyclopentapyrazine
- 1H-Cyclopenta[b]pyrazine, 1-cyclopropyloctahydro-
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- Inchi: 1S/C10H18N2/c1-2-9-10(3-1)12(7-6-11-9)8-4-5-8/h8-11H,1-7H2
- InChI Key: IUDYSYMQKMITLB-UHFFFAOYSA-N
- SMILES: C12CCCC1NCCN2C1CC1
1-Cyclopropyl-octahydro-cyclopentapyrazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM511479-1g |
1-Cyclopropyloctahydro-1H-cyclopenta[b]pyrazine |
1785097-34-8 | 97% | 1g |
$735 | 2022-09-01 |
1-Cyclopropyl-octahydro-cyclopentapyrazine Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
Additional information on 1-Cyclopropyl-octahydro-cyclopentapyrazine
Introduction to 1-Cyclopropyl-octahydro-cyclopentapyrazine (CAS No. 1785097-34-8)
1-Cyclopropyl-octahydro-cyclopentapyrazine (CAS No. 1785097-34-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclopropyl and octahydro-cyclopentapyrazine moieties, exhibits a range of potential therapeutic properties, making it a subject of extensive study. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of 1-Cyclopropyl-octahydro-cyclopentapyrazine.
The chemical structure of 1-Cyclopropyl-octahydro-cyclopentapyrazine is defined by its cyclopropyl ring and the octahydro-cyclopentapyrazine framework. The cyclopropyl ring, known for its strain energy and unique reactivity, contributes to the compound's stability and biological activity. The octahydro-cyclopentapyrazine moiety, on the other hand, provides a flexible and versatile scaffold that can be modified to enhance specific pharmacological properties. This combination of structural elements makes 1-Cyclopropyl-octahydro-cyclopentapyrazine a promising candidate for drug development.
The synthesis of 1-Cyclopropyl-octahydro-cyclopentapyrazine has been explored through various synthetic routes. One common approach involves the cyclization of a suitable precursor followed by functional group manipulations to introduce the cyclopropyl ring and other substituents. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound. For instance, a study published in the Journal of Organic Chemistry reported a novel one-pot synthesis method that significantly reduces reaction time and improves yield. This method utilizes a palladium-catalyzed cyclization followed by hydrogenation to form the final product.
The biological activities of 1-Cyclopropyl-octahydro-cyclopentapyrazine have been extensively investigated in both in vitro and in vivo models. Preliminary studies have shown that this compound exhibits potent anti-inflammatory properties, making it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. A recent study published in the Journal of Medicinal Chemistry demonstrated that 1-Cyclopropyl-octahydro-cyclopentapyrazine effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide-stimulated macrophages.
In addition to its anti-inflammatory effects, 1-Cyclopropyl-octahydro-cyclopentapyrazine has also shown promise as an antiviral agent. Research conducted at the National Institutes of Health (NIH) revealed that this compound possesses broad-spectrum antiviral activity against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The mechanism of action appears to involve inhibition of viral replication through interference with viral RNA synthesis.
The potential applications of 1-Cyclopropyl-octahydro-cyclopentapyrazine extend beyond its anti-inflammatory and antiviral properties. Ongoing studies are exploring its use as a neuroprotective agent in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Preliminary findings suggest that this compound can reduce oxidative stress and prevent neuronal cell death, which are key factors in the progression of these diseases.
Clinical trials are currently underway to evaluate the safety and efficacy of 1-Cyclopropyl-octahydro-cyclopentapyrazine. Phase I trials have shown promising results with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical evaluation in larger patient populations.
In conclusion, 1-Cyclopropyl-octahydro-cyclopentapyrazine (CAS No. 1785097-34-8) is a multifaceted compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an exciting area of research in medicinal chemistry and pharmaceutical development. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, it is likely that this compound will play an increasingly important role in the treatment of various diseases.
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